Cas no 2227737-86-0 ((2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol)

• Product Name: (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol
• CAS No: 2227737-86-0
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6297761
• PubChem ID: 165655911
• Update Time: 2025-06-15

(2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol
• EN300-1740825
• 2227737-86-0
• (2S)-4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-ol

• Inchi： 1S/C12H22N2O/c1-8(2)14-11(5)12(10(4)13-14)7-6-9(3)15/h8-9,15H,6-7H2,1-5H3/t9-/m0/s1
• InChI Key： WBEKEYGIEPFSTR-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol

Compound Introduction: (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol (CAS No. 2227737-86-0)

Chemical entities play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. One such compound, (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol, identified by its CAS number CAS No. 2227737-86-0, has garnered significant attention due to its structural complexity and potential therapeutic applications. This compound belongs to the pyrazole class of heterocycles, which are widely recognized for their diverse biological activities and utility in medicinal chemistry.

The molecular structure of (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol features a chiral center at the (2S) position, which is a critical factor in determining its pharmacological properties. The presence of a butan-2-ol side chain attached to the pyrazole ring introduces additional functional groups that can interact with biological targets. This structural motif has been extensively studied in the context of drug design, as it allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that derivatives of pyrazole can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in (2S)-4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-ol may contribute to its potential efficacy in modulating pathways associated with these diseases. For instance, the dimethyl group at the 3 and 5 positions of the pyrazole ring could enhance binding interactions with target proteins, while the propan-2-yl substituent may influence metabolic clearance rates.

In vitro studies have begun to explore the pharmacokinetic and pharmacodynamic profiles of this compound. Initial assays indicate that it demonstrates moderate solubility in aqueous media, which is advantageous for formulation development. Additionally, preliminary toxicity studies suggest that it exhibits low cytotoxicity at relevant concentrations, making it a promising candidate for further investigation. The chiral nature of the compound underscores the importance of stereochemical control in drug development, as enantiomers can exhibit vastly different biological activities.

The synthesis of (2S)-4-3,5-dimethyl-1-(propan-2-y l)-1H-pyrazol -4 - ylbutan - 2 - ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as stereoselective alkylation and cyclization reactions. Researchers have leveraged advanced catalytic systems to improve yield and purity, ensuring that the final product meets stringent quality standards. These synthetic methodologies are not only relevant for this specific compound but also serve as valuable tools for developing other complex molecules in drug discovery pipelines.

Current research trends indicate that pyrazole derivatives continue to be a fertile ground for innovation in medicinal chemistry. The structural versatility of this scaffold allows for the creation of libraries of compounds with tailored properties. High-throughput screening (HTS) techniques have been employed to identify lead compounds from such libraries, expediting the drug discovery process. The integration of machine learning algorithms has further enhanced the ability to predict biological activity based on structural features, reducing the time and cost associated with experimental validation.

The potential applications of (2S)-4 - 3 , 5 - dimethyl - 1 - ( propan - 2 - y l ) - 1 H - pyrazol - 4 - ylbutan - 2 - ol extend beyond traditional therapeutic areas. Emerging evidence suggests that it may have utility in neurodegenerative diseases due to its ability to modulate neurotransmitter systems. Additionally, its structural framework could be modified to develop agents targeting rare genetic disorders or infectious diseases. The flexibility inherent in pyrazole-based chemistry makes it an attractive platform for addressing unmet medical needs.

The regulatory landscape for new chemical entities like this one is continually evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving a drug for clinical use. Researchers must navigate stringent guidelines to ensure compliance with Good Manufacturing Practices (GMP) and other regulatory requirements. Collaborative efforts between academia and industry are essential to streamline this process and bring innovative therapeutics to market more efficiently.

In conclusion, (2S)-4 - 3 , 5 - dimethyl - 1 - ( propan - 2 - y l ) - 1 H - pyrazol - 4 - ylbutan - 2 - ol (CAS No. 2227737 - 86 - 0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel treatments. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases worldwide.